Cas no 2580214-40-8 (2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine)

2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine structure
2580214-40-8 structure
Product Name:2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine
CAS No:2580214-40-8
MF:C8H15NO
MW:141.210802316666
MDL:MFCD33020100
CID:5659652
PubChem ID:155858711
Update Time:2023-11-27

2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[3.1.1]heptane-1-ethanamine
    • 2-(3-oxabicyclo[3.1.1]heptan-1-yl)ethanamine
    • 2-[(1s,5s)-3-oxabicyclo[3.1.1]heptan-1-yl]ethan-1-amine
    • EN300-27701967
    • EN300-27721157
    • 2580214-40-8
    • 2-{3-oxabicyclo[3.1.1]heptan-1-yl}ethan-1-amine
    • 2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine
    • MDL: MFCD33020100
    • Inchi: 1S/C8H15NO/c9-2-1-8-3-7(4-8)5-10-6-8/h7H,1-6,9H2
    • InChI Key: RKOIYZGEGKPEMC-UHFFFAOYSA-N
    • SMILES: C12(CCN)CC(C1)COC2

Computed Properties

  • Exact Mass: 141.115364102g/mol
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.067±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 213.2±13.0 °C(Predicted)
  • pka: 10.40±0.10(Predicted)

2-{3-oxabicyclo3.1.1heptan-1-yl}ethan-1-amine Pricemore >>

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Enamine
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